N-cyclopentyl-N'-(2,5-dimethoxyphenyl)ethanediamide

• IUPAC Name: N-cyclopentyl-N'-(2,5-dimethoxyphenyl)oxamide
• InChI: InChI=1S/C15H20N2O4/c1-20-11-7-8-13(21-2)12(9-11)17-15(19)14(18)16-10-5-3-4-6-10/h7-10H,3-6H2,1-2H3,(H,16,18)(H,17,19)
• InChI Key: GOLSGIVLAHFOCU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C(=O)NC2CCCC2
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

N-cyclopentyl-N’-(2,5-dimethoxyphenyl)ethanediamide is an organic compound with a molecular formula of C15H22N2O3 This compound is characterized by the presence of a cyclopentyl group and a 2,5-dimethoxyphenyl group attached to an ethanediamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopentyl-N’-(2,5-dimethoxyphenyl)ethanediamide typically involves the reaction of cyclopentylamine with 2,5-dimethoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The resulting intermediate is then reacted with ethylenediamine to form the final product.

Industrial Production Methods

Industrial production of N-cyclopentyl-N’-(2,5-dimethoxyphenyl)ethanediamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

N-cyclopentyl-N’-(2,5-dimethoxyphenyl)ethanediamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted ethanediamides.

Scientific Research Applications

N-cyclopentyl-N’-(2,5-dimethoxyphenyl)ethanediamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclopentyl-N’-(2,5-dimethoxyphenyl)ethanediamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved in its mechanism of action include signal transduction pathways and metabolic pathways.

Comparison with Similar Compounds

Similar Compounds

• N-cyclopentyl-N’-(2,4-dimethoxyphenyl)ethanediamide
• N-cyclopentyl-N’-(3,4-dimethoxyphenyl)ethanediamide
• N-cyclopentyl-N’-(2,5-dimethoxyphenyl)propanediamide

Uniqueness

N-cyclopentyl-N’-(2,5-dimethoxyphenyl)ethanediamide is unique due to the specific positioning of the methoxy groups on the phenyl ring, which can influence its chemical reactivity and biological activity. This compound’s distinct structure allows for specific interactions with molecular targets, making it valuable for targeted research applications.